Cas no 2171883-03-5 (4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylazetidin-3-yl}butanoic acid)

• Product Name: 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylazetidin-3-yl}butanoic acid
• CAS No: 2171883-03-5
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5943102
• PubChem ID: 165567540
• Update Time: 2025-05-23

4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylazetidin-3-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylazetidin-3-yl}butanoic acid
• 4-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanoyl]azetidin-3-yl}butanoic acid
• 2171883-03-5
• EN300-1580923

• Inchi： 1S/C26H30N2O6/c29-18(12-24(30)28-14-17(15-28)6-5-11-25(31)32)13-27-26(33)34-16-23-21-9-3-1-7-19(21)20-8-2-4-10-22(20)23/h1-4,7-10,17-18,23,29H,5-6,11-16H2,(H,27,33)(H,31,32)
• InChI Key： VJXQKKJSVOIAJH-UHFFFAOYSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)O)N1CC(CCCC(=O)O)C1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 116Ų

Additional information on 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylazetidin-3-yl}butanoic acid

4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylazetidin-3-yl}butanoic Acid: A Comprehensive Overview

4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylazetidin-3-yl}butanoic acid, with the CAS number 2171883-03-5, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hydroxyl group, and a butanoic acid moiety, all interconnected through an azetidine ring. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during various chemical reactions. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide coupling reactions, particularly in solid-phase synthesis. The hydroxyl group present in the molecule adds another layer of complexity, enabling it to participate in hydrogen bonding and potentially influencing its solubility and bioavailability.

The azetidine ring, a four-membered cyclic amine, contributes to the rigidity of the molecule and may influence its pharmacokinetic properties. This structural feature has been explored in recent research for its potential role in improving drug delivery systems and enhancing the stability of therapeutic agents. The butanoic acid moiety at the terminus of the molecule further enhances its versatility, as it can act as a carboxylic acid for various chemical modifications or as a recognition site for biological receptors.

Recent advancements in computational chemistry have allowed researchers to model the molecular interactions of this compound with various biological targets. For instance, molecular docking studies have revealed potential binding affinities with certain enzymes and receptors, suggesting its role in inhibiting or modulating their activities. These findings have opened new avenues for exploring its therapeutic potential in treating conditions such as inflammation, neurodegenerative diseases, and cancer.

In terms of synthesis, this compound can be prepared through a multi-step process involving peptide coupling techniques and ring-closing metathesis reactions. The use of Fmoc protection during synthesis ensures high yields and purity, which are critical for downstream applications such as bioassays and pharmacokinetic studies.

The integration of this compound into drug delivery systems has also been explored. Its ability to form stable conjugates with biocompatible polymers has been demonstrated in recent studies, highlighting its potential as a carrier for targeted drug delivery.

In conclusion, 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylazetidin-3-yl}butanoic acid represents a promising molecule with diverse applications in both academic research and industrial settings. Its unique structure and functional groups make it an ideal candidate for exploring novel therapeutic strategies and advancing chemical synthesis methodologies.